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Compound of Interest

N-((2,4-dichlorophenyl)methyl)-4-
Compound Name:
methanesulfonamidobenzamide

Cat. No. B1676647

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview of the known physical and
chemical properties of the compound N-((2,4-dichlorophenyl)methyl)-4-
methanesulfonamidobenzamide. Due to the limited availability of experimental data in peer-
reviewed literature, this guide primarily presents computed properties sourced from publicly
accessible chemical databases. This guide also outlines a general synthetic methodology and
analytical protocols based on closely related analogs, which can serve as a foundational
reference for researchers initiating studies on this compound.

Chemical Identity and Computed Properties

N-((2,4-dichlorophenyl)methyl)-4-methanesulfonamidobenzamide is a complex organic
molecule containing dichlorophenyl, methyl, and methanesulfonamidobenzamide moieties. Its
unique structure suggests potential applications in medicinal chemistry and materials science.

Table 1: Chemical Identifiers and Computed Physical Properties
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Property Value S
N-[(2,4-
dichlorophenyl)methyl]-4-

IUPAC Name phenyl)methyl] BubChem

(methylsulfonamido)benzamid

e

Molecular Formula C15H14CI2N203S PubChem[1]

Molecular Weight 389.3 g/mol PubChem

CAS Number 301737-37-3 PubChem

PubChem CID 1243054 PubChem[1]
CNS(=0)

Canonical SMILES (=0)C1=CC=C(C=C1)C(=O)N PubChem

CC2=C(C=C(C=C2)Cl)Cl

YWMOJFYSTACXSF-
INChl Key PubChem

UHFFFAOYSA-N
XLogP3 3.6 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

5 PubChem
Count
Rotatable Bond Count 6 PubChem
Exact Mass 388.01022 g/mol PubChem
Monoisotopic Mass 388.01022 g/mol PubChem
Topological Polar Surface Area  87.9 A2 PubChem
Heavy Atom Count 23 PubChem
Complexity 509 PubChem

Note: The properties listed in Table 1 are computationally derived and have not been
experimentally verified.
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Experimental Protocols: A Generalized Approach

While specific experimental data for the title compound is not readily available, established
protocols for the synthesis and characterization of structurally similar sulfonamides and
benzamides can be adapted.

Proposed Synthetic Workflow

The synthesis of N-((2,4-dichlorophenyl)methyl)-4-methanesulfonamidobenzamide can be
envisioned through a multi-step process, logically divided into the formation of key
intermediates followed by a final coupling reaction.
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Proposed Synthetic Workflow

Intermediate 1 Synthesis

G—Aminobenzoic acid)

Reaction in pyridine

(Methanesulfonyl chloride)

G—(Methylsulfonamido)benzoic acicD

Final Coupling Intermediate 2 Synthesis
Activation of Carboxylic Acid . .
((e.g., with SOCI2 or EDC/HOBt)) G""D'Ch'or"be”zy'am'”e)

Amide bond formation

N-((2,4-dichlorophenyl)methyl)-4-
methanesulfonamidobenzamide
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Hypothetical Signaling Pathway Inhibition

N-((2,4-dichlorophenyl)methyl)-4-
methanesulfonamidobenzamide Dihydrofolate (DHF)

/
(Dihydrofolate Reductase (DHFRD
;
Cl'etrahydrofolate (TH FD
;
(Nucleotide Synthesis)
;
(DNA Replication & Cell Proliferation)

Click to download full resolution via product page

(Hypothetical Inhibitor)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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